Cas no 203506-43-8 (1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester)
203506-43-8 structure
Product Name:1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester
CAS No:203506-43-8
MF:C14H19NO4
MW:265.30496430397
CID:241219
PubChem ID:21889410
Update Time:2025-04-19
1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester
- dipropan-2-yl 2-aminobenzene-1,4-dicarboxylate
- 1,4-Benzenedicarboxylicacid,2-amino-,bis(1-methylethyl) ester (9CI)
- 2-Aminoterephathalic acid,diisopropyl ester
- DIISOPROPYL 2-AMINOTEREPHTHALATE
- X4401
- SCHEMBL5374011
- DTXSID40619498
- 203506-43-8
-
- Inchi: 1S/C14H19NO4/c1-8(2)18-13(16)10-5-6-11(12(15)7-10)14(17)19-9(3)4/h5-9H,15H2,1-4H3
- InChI Key: XDRMOUCLSFHCMT-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C(=O)OC(C)C)=CC=1N)=O)C(C)C
Computed Properties
- Exact Mass: 265.13100
- Monoisotopic Mass: 265.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- PSA: 78.62000
- LogP: 2.98040
1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
203506-43-8 (1,4-Benzenedicarboxylicacid, 2-amino-, 1,4-bis(1-methylethyl) ester) Related Products
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